Tribonate

• CAS No.: 133249-32-8
• Molecular Formula: C25H40O6
• Synonyms: Tribonate

Description

Tribonate is a pharmaceutical formulation primarily used to counteract metabolic and respiratory acidosis. It contains a combination of active ingredients: trometamol (THAM), sodium bicarbonate, and disodium phosphate . This compound is administered intravenously in clinical settings, particularly during cardiopulmonary bypass (CPB) procedures, to stabilize blood pH and mitigate acid-base imbalances . Its mechanism involves buffering excess hydrogen ions (H⁺) without generating carbon dioxide (CO₂), a critical advantage in patients with compromised respiratory function .

Comparison with Similar Compounds

Mechanism and Efficacy

• Tribonate : Combines trometamol and sodium bicarbonate to buffer acids via dual pathways. Trometamol directly binds H⁺, while bicarbonate neutralizes H⁺ to form CO₂, which is metabolized or excreted. This hybrid approach minimizes CO₂ accumulation .
• Sodium Bicarbonate : Acts solely by converting H⁺ into CO₂, which must be expelled via respiration. In patients with impaired ventilation (e.g., cardiac arrest), this can exacerbate hypercapnia and intracellular acidosis .

Clinical Guidelines

• The American Heart Association (AHA) advises against routine use of SB in pulseless electrical activity (Class III recommendation, LOE B) due to risks of paradoxical intracellular acidosis and hypernatremia .

Adverse Effects

• SB : Linked to electrolyte imbalances (hypernatremia, hypokalemia) and tissue hypoxia due to CO₂ diffusion .
• This compound : Thrombophlebitis is a reported side effect, but it avoids SB’s CO₂-related complications .

Comparison with Tromethamine (THAM)

Structural and Functional Similarities

• This compound includes trometamol (synonymous with THAM) as a primary buffer. THAM is a non-CO₂-generating amine that directly neutralizes H⁺ ions, making it suitable for patients with hypercapnia .
• THAM Alone : Lacks the bicarbonate component, limiting its buffering capacity in bicarbonate-depleted states.

Data Table: Key Properties of this compound and Comparable Compounds

Property	This compound	Sodium Bicarbonate (SB)	Tromethamine (THAM)
Active Ingredients	Trometamol, NaHCO₃, Na₂HPO₄	NaHCO₃	Trometamol
CO₂ Generation	Minimal (dual buffering)	High	None
Clinical Use	Acidosis, CPB	Metabolic acidosis, cardiac arrest	Metabolic acidosis, neonatal care
AHA Recommendation	Not specified (limited data)	Class III (not recommended)	Class IIb (context-dependent)
Key Side Effects	Thrombophlebitis	Hypernatremia, hypercapnia	Hypoglycemia, respiratory depression
Evidence Strength	Limited (case studies)	Moderate (historical use)	Moderate (controlled trials)